Cas no 195454-31-0 (Raloxifene N-Oxide)

• Product Name: Raloxifene N-Oxide
• CAS No: 195454-31-0
• MF: C₂₈H₂₇NO₅S
• MW: 489.582686662674
• CID: 834970
• Update Time: 2025-11-02

Raloxifene N-Oxide Chemical and Physical Properties

Names and Identifiers

• Raloxifene Related Compound C
• Raloxifene N-Oxide
• [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-[2-(1-oxidopiperidin-1-ium-1-yl)ethoxy]phenyl]methanone
• 1-(2-{4-[6-Hydroxy-2-(4-hydroxyphenyl)benzothiophene-3-carbonyl]phenoxy}ethyl)piperidine 1-oxide
• UNII-X1BRV5W297
• Raloxifene EP IMpurity C
• Raloxifene IMpurity: IMpurity B
• [6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-oxido-1-piperidinyl)ethoxy]phenyl]Methanone
• [6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-piperidinyl) ethoxy]phenyl]methanone N-oxide
• Raloxifene Related Compound C (20 mg) (1-(2-{4-[6-hydroxy-2-(4-hydroxyphenyl)benzothiophene-3-carbonyl]phenoxy}ethyl)piperidine 1-oxide)
• [6-Hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl][4-[2-(piperidin-1-yl)ethoxy]phenyl]methanone N-oxide (Raloxifene N-Oxide)

• Inchi： 1S/C28H27NO5S/c30-21-8-4-20(5-9-21)28-26(24-13-10-22(31)18-25(24)35-28)27(32)19-6-11-23(12-7-19)34-17-16-29(33)14-2-1-3-15-29/h4-13,18,30-31H,1-3,14-17H2
• InChI Key： KNADIZJVEMEXLS-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(=C1C1C=CC(=CC=1)O)C(C1C=CC(=CC=1)OCC[N+]1(CCCCC1)[O-])=O)O

Computed Properties

• Exact Mass: 489.16100

Experimental Properties

• PSA: 124.43000
• LogP: 6.04660

Raloxifene N-Oxide Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Raloxifene N-Oxide

Comprehensive Guide to Raloxifene N-Oxide (CAS No. 195454-31-0): Properties, Applications, and Market Insights

Raloxifene N-Oxide (CAS 195454-31-0) is a significant metabolite of Raloxifene, a well-known selective estrogen receptor modulator (SERM). This compound has garnered attention in pharmaceutical research due to its unique properties and potential therapeutic applications. As a derivative of Raloxifene, Raloxifene N-Oxide plays a crucial role in understanding the pharmacokinetics and metabolic pathways of its parent compound. Researchers and pharmaceutical professionals are increasingly interested in this metabolite for its implications in drug development and personalized medicine.

The chemical structure of Raloxifene N-Oxide features an N-oxide functional group, which distinguishes it from Raloxifene. This modification influences its solubility, bioavailability, and interaction with biological targets. The CAS number 195454-31-0 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature. Understanding the properties of Raloxifene N-Oxide is essential for optimizing drug formulations and improving therapeutic outcomes.

One of the most searched questions about Raloxifene N-Oxide is its role in osteoporosis treatment. Given the rising global prevalence of osteoporosis, particularly among postmenopausal women, researchers are exploring the potential of Raloxifene and its metabolites to address bone density issues. Studies suggest that Raloxifene N-Oxide may contribute to the overall efficacy of Raloxifene in maintaining bone health, making it a topic of interest in women's health and aging research.

Another hot topic is the application of Raloxifene N-Oxide in cancer research. As a SERM, Raloxifene has shown promise in reducing the risk of certain cancers, such as breast cancer. Researchers are investigating whether Raloxifene N-Oxide retains or enhances these properties. This aligns with the growing demand for targeted therapies and precision medicine, which are among the top trends in pharmaceutical development today.

The synthesis and analysis of Raloxifene N-Oxide are also areas of active research. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are commonly used to characterize this compound. These methods ensure the purity and stability of Raloxifene N-Oxide, which are critical for its use in clinical studies. The demand for high-quality reference standards of Raloxifene N-Oxide (CAS 195454-31-0) has increased, reflecting its importance in pharmaceutical quality control.

Market trends indicate a rising interest in Raloxifene N-Oxide due to its potential applications in drug metabolism studies and pharmacokinetic research. Pharmaceutical companies are investing in the development of metabolites like Raloxifene N-Oxide to enhance drug safety profiles and efficacy. This aligns with the broader industry shift toward patient-centric drug development, where understanding metabolite behavior is key to optimizing therapeutic regimens.

In conclusion, Raloxifene N-Oxide (CAS 195454-31-0) is a compound of significant interest in pharmaceutical and medical research. Its unique properties, potential therapeutic applications, and role in drug metabolism make it a valuable subject for ongoing studies. As the demand for personalized medicine and targeted therapies grows, Raloxifene N-Oxide will likely remain a focal point in scientific and clinical discussions. Researchers and industry professionals should stay updated on the latest developments related to this metabolite to leverage its full potential.